Cas no 40372-66-5 (2-Phosphonobutane-1,2,4-tricarboxylic acid sodium salt)

• Product Name: 2-Phosphonobutane-1,2,4-tricarboxylic acid sodium salt
• CAS No: 40372-66-5
• MF: C₇H₇Na₄O₉P
• MW: 358.057927370071
• CID: 55210
• PubChem ID: 90472916
• Update Time: 2025-04-18

2-Phosphonobutane-1,2,4-tricarboxylic acid sodium salt Chemical and Physical Properties

Names and Identifiers

• 2-Phosphonobutane-1,2,4-tricarboxylic acid sodium salt
• PBTC sodium salt
• PBTC-4Na
• 1,2,4-Butanetricarboxylic acid,2-phosphono-,sodium salt
• 2,4-butanetricarboxylic acid,2-phosphono-sodiumsalt
• 2-Phosphonobutane-1,2,4-Tricarboxylic Acid,Sodium salt (PBTCANa4)
• PBTCNA4
• sodium 1,2,4-butanetricarboxylic acid 2-phosphonate
• PBTCA·Na4
• 2-Phosphonobutane -1,2,4-Tricarboxylic Acid, Sodium salt (PBTC•Na4)
• CID 90472916
• 2-Phosphonobutane-1,2,4-tricarboxylic acid,sodium salt
• 40372-66-5
• Tetrasodium;2-[hydroxy(oxido)phosphoryl]butane-1,2,4-tricarboxylate
• 2-phosphonobutane-1,2,4-tricarboxylic acid
• DOKCKBQARAOKRY-UHFFFAOYSA-J
• DTXSID10897448
• DTXCID601326790

• Inchi： 1S/C7H11O9P.4Na/c8-4(9)1-2-7(6(12)13,3-5(10)11)17(14,15)16;;;;/h1-3H2,(H,8,9)(H,10,11)(H,12,13)(H2,14,15,16);;;;/q;4*+1/p-4
• InChI Key： DOKCKBQARAOKRY-UHFFFAOYSA-J
• SMILES： P(C(C(=O)[O-])(CC(=O)[O-])CCC(=O)[O-])(=O)([O-])O.[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 357.94200
• Monoisotopic Mass: 270.014068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 169

Experimental Properties

• Density: 1.835
• Boiling Point: 545.2°Cat760mmHg
• Flash Point: 283.5°C
• PSA: 190.56000
• LogP: -4.23890